Cas no 1248501-80-5 (1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine)

1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine is a fluorinated pyrazole derivative characterized by its diamine substitution at the 3- and 5-positions of the pyrazole ring. This structural configuration imparts potential reactivity as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the 4-fluorophenyl group enhances its electronic properties, making it useful in cross-coupling reactions and as a building block for heterocyclic compounds. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. The compound’s stability under standard conditions further contributes to its utility in synthetic chemistry.

1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine structure

1248501-80-5 structure

Product Name:1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine

CAS No:1248501-80-5

MF:C₉H₉FN₄

MW:192.192964315414

CID:95236

PubChem ID:56956190

Update Time:2025-10-17

1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine
- 1-(4-fluorophenyl)pyrazole-3,5-diamine
- AKOS010513777
- DTXSID00719105
- 1H-Pyrazole-3,5-diamine, 1-(4-fluorophenyl)-
- 1248501-80-5
- Inchi： 1S/C9H9FN4/c10-6-1-3-7(4-2-6)14-9(12)5-8(11)13-14/h1-5H,12H2,(H2,11,13)
- InChI Key： MBUVWDFUFYKBRA-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(=CC(N)=N1)N

Computed Properties

Exact Mass: 192.08112447g/mol
Monoisotopic Mass: 192.08112447g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 69.9Å²

Experimental Properties

Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.9 g/l) (25 º C),

1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049002624-1g	1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine	1248501-80-5	95%	1g	$400.00	2023-09-03
Chemenu	CM188540-1g	1-(4-fluorophenyl)-1H-pyrazole-3,5-diamine	1248501-80-5	95%	1g	$464	2021-08-05
Chemenu	CM188540-1g	1-(4-fluorophenyl)-1H-pyrazole-3,5-diamine	1248501-80-5	95%	1g	$445	2023-02-03
Ambeed	A186639-1g	1-(4-Fluorophenyl)-1H-pyrazole-3,5-diamine	1248501-80-5	95+%	1g	$401.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763759-1g	1-(4-Fluorophenyl)-1h-pyrazole-3,5-diamine	1248501-80-5	98%	1g	￥4210.00	2024-08-09